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Compound of Interest
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Cat. No.: B1666732

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals address common
issues encountered when using AIM Biotech's 3D cell culture systems.

Frequently Asked Questions (FAQS)

Q1: What is the recommended hydrogel concentration for my experiments?

Al: The optimal hydrogel concentration depends on your specific application and cell type. For
instance, for some 3D cell migration assays using Matrigel, a concentration of 10-12 mg/ml
without dilution is recommended to prevent media leakage and gel disruption.[1] It is advisable
to test a range of concentrations to determine the best conditions for your experiment.

Q2: How often should | change the cell culture medium?

A2: Due to the small volumes used in microfluidic devices, daily media changes are
recommended to replenish nutrients and remove waste products.[2] For maintaining stable
gradients or interstitial flow, using a syringe pump is advisable.[2]

Q3: Can | use the idenTx 3 Chips without the microtiter plate holder?

A3: Yes, but you must ensure the chips are elevated to allow for proper gas exchange through
the laminated underside.[2] The holder is designed to facilitate air circulation and minimize
media evaporation.[2]
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Q4: Do | need to coat the media channels before seeding cells?

A4: Coating the media channels with an appropriate extracellular matrix protein, such as
fibronectin for endothelial cells, is recommended to promote cell attachment.[2] However, if you
are only seeding cells within the hydrogel, coating the media channels is not necessary.[2]

Troubleshooting Guides
Issue 1: Inconsistent Hydrogel Polymerization

Inconsistent or incomplete hydrogel polymerization can lead to experimental variability and
unreliable results.

Q: My hydrogel is not polymerizing correctly. What could be the cause and how can | fix it?

A: Several factors can affect hydrogel polymerization. Follow this guide to troubleshoot the
Issue.

Troubleshooting Workflow for Inconsistent Hydrogel Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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